Cas no 144128-79-0 (5-Pyridin-2-ylcyclohexane-1,3-dione)
144128-79-0 structure
Product Name:5-Pyridin-2-ylcyclohexane-1,3-dione
CAS No:144128-79-0
MF:C11H11NO2
MW:189.210542917252
CID:1039693
PubChem ID:10465104
Update Time:2025-04-20
5-Pyridin-2-ylcyclohexane-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 5-Pyridin-2-ylcyclohexane-1,3-dione
- 5-(2-pyridinyl)-1,3-cyclohexanedione
- 5-(2-pyridyl)cyclohexane-1,3-dione
- 5-(pyridin-2-yl)cyclohexane-1,3-dione
- ANW-67253
- CTK7H2179
- SBB055324
- SureCN7568818
- 1,3-Cyclohexanedione, 5-(2-pyridinyl)-
- 5-Pyridin-2-yl-cyclohexane-1,3-dione
- ZCTSQHXOYMTGLP-UHFFFAOYSA-N
- MFCD11840302
- A847225
- 144128-79-0
- AKOS016006631
- SCHEMBL7568818
- DTXSID10440317
- DB-333130
-
- MDL: MFCD11840302
- Inchi: 1S/C11H11NO2/c13-9-5-8(6-10(14)7-9)11-3-1-2-4-12-11/h1-4,8H,5-7H2
- InChI Key: ZCTSQHXOYMTGLP-UHFFFAOYSA-N
- SMILES: O=C1CC(CC(C2C=CC=CN=2)C1)=O
Computed Properties
- Exact Mass: 189.078978594g/mol
- Monoisotopic Mass: 189.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 47Ų
Experimental Properties
- Boiling Point: 386.791°C at 760 mmHg
5-Pyridin-2-ylcyclohexane-1,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM127472-1g |
5-(pyridin-2-yl)cyclohexane-1,3-dione |
144128-79-0 | 95% | 1g |
$282 | 2021-08-05 | |
| Chemenu | CM127472-1g |
5-(pyridin-2-yl)cyclohexane-1,3-dione |
144128-79-0 | 95% | 1g |
$282 | 2023-03-07 | |
| Alichem | A029188949-1g |
5-Pyridin-2-ylcyclohexane-1,3-dione |
144128-79-0 | 95% | 1g |
246.44 USD | 2021-06-01 | |
| Ambeed | A799954-1g |
5-Pyridin-2-ylcyclohexane-1,3-dione |
144128-79-0 | 98% | 1g |
$334.0 | 2025-02-25 | |
| abcr | AB540901-250mg |
5-Pyridin-2-ylcyclohexane-1,3-dione; . |
144128-79-0 | 250mg |
€300.90 | 2025-04-21 | ||
| abcr | AB540901-500mg |
5-Pyridin-2-ylcyclohexane-1,3-dione; . |
144128-79-0 | 500mg |
€419.30 | 2025-04-21 | ||
| abcr | AB540901-1g |
5-Pyridin-2-ylcyclohexane-1,3-dione; . |
144128-79-0 | 1g |
€555.80 | 2025-04-21 |
5-Pyridin-2-ylcyclohexane-1,3-dione Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
144128-79-0 (5-Pyridin-2-ylcyclohexane-1,3-dione) Related Products
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